molecular formula C21H21N3O3 B306724 N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide

N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide

Cat. No. B306724
M. Wt: 363.4 g/mol
InChI Key: WMANHDWTVICHLF-WSDLNYQXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide, also known as DMQD, is a chemical compound with potential applications in scientific research. DMQD belongs to the class of hydrazones and is synthesized through a condensation reaction between 2,5-dimethoxybenzaldehyde and 2,8-dimethylquinoline-3-carbohydrazide.

Mechanism of Action

The mechanism of action of N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of enzymes and proteins through the formation of covalent bonds. N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has been shown to form covalent bonds with the active site of tyrosinase, thereby inhibiting its activity. It has also been shown to inhibit the activity of various cancer-related proteins such as AKT and mTOR.
Biochemical and Physiological Effects:
N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the production of reactive oxygen species (ROS) and to scavenge free radicals, thereby reducing oxidative stress. N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has also been shown to inhibit the proliferation of cancer cells in vitro and to induce apoptosis, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has several advantages for lab experiments, including its ease of synthesis and high purity. It is also relatively stable and can be stored for extended periods without degradation. However, N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Care should be taken when handling N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide, and appropriate safety measures should be implemented.

Future Directions

N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has several potential future directions for scientific research. It could be further studied for its potential applications in cancer therapy, as well as for its anti-inflammatory and antioxidant properties. N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide could also be modified to improve its solubility and reduce its toxicity, making it a more viable candidate for therapeutic use. Additionally, N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide could be used as a starting material for the synthesis of other hydrazone compounds with potential therapeutic applications.
Conclusion:
In conclusion, N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide is a promising chemical compound with potential applications in scientific research. Its ease of synthesis, high purity, and ability to inhibit the activity of enzymes and proteins make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide.

Synthesis Methods

The synthesis of N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide involves a straightforward condensation reaction between 2,5-dimethoxybenzaldehyde and 2,8-dimethylquinoline-3-carbohydrazide in the presence of a suitable catalyst. The reaction yields N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide as a yellow crystalline solid with a melting point of 234-236°C. The purity of N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide can be checked using various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes and proteins. It has been shown to inhibit the activity of tyrosinase, an enzyme responsible for the production of melanin, and to inhibit the proliferation of cancer cells in vitro. N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

properties

Product Name

N'-(2,5-dimethoxybenzylidene)-2,8-dimethyl-3-quinolinecarbohydrazide

Molecular Formula

C21H21N3O3

Molecular Weight

363.4 g/mol

IUPAC Name

N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]-2,8-dimethylquinoline-3-carboxamide

InChI

InChI=1S/C21H21N3O3/c1-13-6-5-7-15-11-18(14(2)23-20(13)15)21(25)24-22-12-16-10-17(26-3)8-9-19(16)27-4/h5-12H,1-4H3,(H,24,25)/b22-12+

InChI Key

WMANHDWTVICHLF-WSDLNYQXSA-N

Isomeric SMILES

CC1=C2C(=CC=C1)C=C(C(=N2)C)C(=O)N/N=C/C3=C(C=CC(=C3)OC)OC

SMILES

CC1=CC=CC2=CC(=C(N=C12)C)C(=O)NN=CC3=C(C=CC(=C3)OC)OC

Canonical SMILES

CC1=C2C(=CC=C1)C=C(C(=N2)C)C(=O)NN=CC3=C(C=CC(=C3)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.